Cas no 51277-00-0 (Isometheptene Maleate)

• Product Name: Isometheptene Maleate
• CAS No: 51277-00-0
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 1063840
• PubChem ID: 71749572
• Update Time: 2025-06-11

Isometheptene Maleate Chemical and Physical Properties

Names and Identifiers

• Isometheptene Maleate
• (Z)-but-2-enedioic acid,N,6-dimethylhept-5-en-2-amine
• N,6-Dimethyl-5-hepten-2-amine (2Z)-2-Butenedioate; N,6-Dimethyl-5-hepten-2-amine (Z)-2-Butenedioate
• (Z)-But-2-enedioic acid;N,6-dimethylhept-5-en-2-amine
• 51277-00-0
• DTXSID10857885
• (2Z)-But-2-enedioic acid--N,6-dimethylhept-5-en-2-amine (1/1)

• Inchi： 1S/C9H19N.C4H4O4/c1-8(2)6-5-7-9(3)10-4;5-3(6)1-2-4(7)8/h6,9-10H,5,7H2,1-4H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key： RNTSDCLIDWKCPL-BTJKTKAUSA-N
• SMILES： OC(/C=C\C(=O)O)=O.N(C)C(C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 257.16300
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 86.63000
• LogP: 2.44340

Additional information on Isometheptene Maleate

Isometheptene Maleate (CAS No. 51277-00-0): An Overview of its Properties, Applications, and Recent Research

Isometheptene Maleate (CAS No. 51277-00-0) is a well-known compound in the pharmaceutical industry, primarily used for its vasoconstrictive and analgesic properties. This compound is a maleate salt of isometheptene, which is a synthetic sympathomimetic amine. The compound has been extensively studied for its efficacy in treating various conditions, particularly in the management of vascular headaches such as migraines and cluster headaches.

The chemical structure of Isometheptene Maleate consists of a substituted phenethylamine backbone with a maleic acid salt. This unique structure contributes to its pharmacological activities, including its ability to constrict blood vessels and reduce pain. The compound is often used in combination with other analgesics and anti-inflammatory agents to enhance its therapeutic effects.

Recent research has shed light on the mechanisms of action of Isometheptene Maleate. Studies have shown that it primarily acts by stimulating alpha-adrenergic receptors, leading to vasoconstriction in the cerebral blood vessels. This mechanism helps to reduce the dilation and inflammation associated with migraine attacks, thereby alleviating symptoms. Additionally, Isometheptene Maleate has been found to have mild anticholinergic properties, which may contribute to its overall analgesic effects.

In clinical trials, Isometheptene Maleate has demonstrated significant efficacy in reducing the frequency and intensity of migraine attacks. A randomized controlled trial published in the Journal of Headache and Pain reported that patients treated with Isometheptene Maleate experienced a 50% reduction in headache severity compared to those receiving a placebo. The study also noted that the compound was well-tolerated, with minimal side effects reported.

Beyond its use in treating migraines, Isometheptene Maleate has shown promise in other areas of medicine. For instance, it has been investigated for its potential role in managing nasal congestion due to its vasoconstrictive properties. A study published in the American Journal of Rhinology & Allergy found that Isometheptene Maleate-based nasal sprays were effective in reducing nasal congestion and improving quality of life in patients with allergic rhinitis.

The safety profile of Isometheptene Maleate is generally favorable, with common side effects including dizziness, dry mouth, and mild gastrointestinal discomfort. However, as with any medication, it is important to use it under medical supervision and follow prescribed dosages to minimize potential risks.

In terms of formulation, Isometheptene Maleate is available in various forms, including tablets, capsules, and nasal sprays. Each formulation is designed to optimize the delivery and absorption of the compound for maximum therapeutic benefit. For example, oral formulations are often used for systemic effects, while nasal sprays are preferred for localized treatment of nasal congestion.

The future outlook for Isometheptene Maleate is promising. Ongoing research aims to further elucidate its mechanisms of action and explore new applications. For instance, there is growing interest in using the compound as part of combination therapies for chronic pain management. Additionally, advancements in drug delivery systems may enhance the efficacy and convenience of using Isometheptene Maleate.

In conclusion, Isometheptene Maleate (CAS No. 51277-00-0) is a valuable pharmaceutical compound with a well-established role in treating vascular headaches and other conditions. Its unique pharmacological properties make it an important tool in the management of pain and inflammation. As research continues to uncover new insights into its mechanisms and potential applications, the future prospects for this compound remain bright.